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Compound of Interest

Compound Name: 9-Hydroxyspiro[5.5]undecan-3-one

Cat. No.: B3105682 Get Quote

Essential Safety and Handling Guide for 9-
Hydroxyspiro[5.5]undecan-3-one
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 9-
Hydroxyspiro[5.5]undecan-3-one (CAS No. 154464-88-7). The following procedures are

based on the known hazard profile of this compound and general laboratory safety best

practices.

Hazard Profile
9-Hydroxyspiro[5.5]undecan-3-one is classified with the following hazard statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure safety when handling 9-
Hydroxyspiro[5.5]undecan-3-one.

Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator is

recommended.

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is crucial to minimize exposure and ensure a safe

laboratory environment.

1. Engineering Controls:

Always handle 9-Hydroxyspiro[5.5]undecan-3-one within a certified chemical fume hood to
control airborne dust and vapors.
Ensure safety shower and eyewash stations are readily accessible and have been recently
tested.

2. Handling Procedure:

Before handling, ensure all necessary PPE is correctly worn.
Avoid generating dust. Use appropriate weighing techniques, such as weighing in a fume
hood or using a balance with a draft shield.
Use dedicated, clearly labeled glassware and utensils.
Keep the container tightly closed when not in use.
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3. Storage:

Store in a cool, dry, and well-ventilated area.
Keep away from incompatible materials such as strong oxidizing agents.
The container should be clearly labeled with the chemical name and hazard warnings.

Disposal Plan
Proper disposal of 9-Hydroxyspiro[5.5]undecan-3-one and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

1. Waste Chemical Disposal:

Dispose of 9-Hydroxyspiro[5.5]undecan-3-one as chemical waste in accordance with
local, state, and federal regulations.
Do not dispose of down the drain or in the general trash.[2][3]
Collect waste in a designated, properly labeled, and sealed container.

2. Contaminated Material Disposal:

Any materials that have come into contact with the chemical, such as gloves, weighing
paper, and pipette tips, should be considered contaminated.
Dispose of contaminated materials in a sealed container designated for solid chemical
waste.

3. Empty Container Disposal:

Thoroughly rinse empty containers with an appropriate solvent.
Dispose of the rinsate as chemical waste.
Once cleaned, the container can be disposed of according to institutional guidelines for
chemical containers.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid and Response Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[4][5][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[4][5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[4]

Spill

Evacuate the area. Wear appropriate PPE.

Cover the spill with an inert absorbent material.

Collect the absorbed material into a sealed

container for disposal. Ventilate the area and

wash the spill site after material pickup is

complete.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 9-
Hydroxyspiro[5.5]undecan-3-one from preparation to disposal.
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Safe Handling Workflow for 9-Hydroxyspiro[5.5]undecan-3-one
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Caption: Workflow for handling 9-Hydroxyspiro[5.5]undecan-3-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3105682?utm_src=pdf-body-img
https://www.benchchem.com/product/b3105682?utm_src=pdf-body
https://www.benchchem.com/product/b3105682?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3105682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 9-hydroxyspiro[5.5]undecan-3-one | 154464-88-7 [sigmaaldrich.com]

2. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety |
Oregon State University [ehs.oregonstate.edu]

3. sfasu.edu [sfasu.edu]

4. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

5. ehs.princeton.edu [ehs.princeton.edu]

6. safety.fsu.edu [safety.fsu.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 9-
Hydroxyspiro[5.5]undecan-3-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3105682#personal-protective-equipment-for-
handling-9-hydroxyspiro-5-5-undecan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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